Cas no 2500-80-3 (Adenosine, 4'-thio-)

Adenosine, 4'-thio- structure
Adenosine, 4'-thio- structure
Product Name:Adenosine, 4'-thio-
CAS No:2500-80-3
MF:C10H13N5O3S
MW:283.306919813156
CID:270403
PubChem ID:11832914
Update Time:2025-04-19

Adenosine, 4'-thio- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 4'-thio-
    • 4'-thioadenosine
    • 4'-thio-adenosine
    • Nsc 82219
    • SCHEMBL1052757
    • (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)thiolane-3,4-diol
    • (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)thiolane-3,4-diol
    • 2500-80-3
    • (2R, 3R, 4S, 5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)thiolane-3, 4-diol
    • (2R,3R,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrothiophene-3,4-diol
    • Inchi: 1S/C10H13N5O3S/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6-,7-,10-/m1/s1
    • InChI Key: SIGIJBMOORTVPB-KQYNXXCUSA-N
    • SMILES: S1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

  • Exact Mass: 283.07409
  • Monoisotopic Mass: 283.07391047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 156Ų

Experimental Properties

  • PSA: 130.31
  • LogP: -0.68220
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